N-(2-methoxyethyl)-N-methyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
Overview
Description
N-(2-methoxyethyl)-N-methyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide (MEMD) is an organic compound that is widely used in scientific research, particularly in the field of drug discovery and development. It is a derivative of the benzodioxine family and has a wide range of applications in the laboratory. MEMD is a versatile molecule that has a range of different properties that make it useful for a variety of experiments.
Mechanism of Action
N-(2-methoxyethyl)-N-methyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide is thought to act as an agonist at the serotonin 5-HT2A receptor. It has been shown to have a high affinity for this receptor, which is responsible for regulating mood, behavior, and cognition. It is thought that N-(2-methoxyethyl)-N-methyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide may be useful in the treatment of depression, anxiety, and other psychiatric disorders.
Biochemical and Physiological Effects
N-(2-methoxyethyl)-N-methyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide has been shown to have a number of biochemical and physiological effects. In animal studies, it has been shown to reduce the activity of the enzyme monoamine oxidase, which is responsible for the breakdown of neurotransmitters in the brain. It has also been shown to increase the release of serotonin and dopamine, two neurotransmitters that are involved in mood regulation. In addition, N-(2-methoxyethyl)-N-methyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide has been shown to reduce inflammation in the brain and to have neuroprotective effects.
Advantages and Limitations for Lab Experiments
N-(2-methoxyethyl)-N-methyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide is a versatile compound that has a number of advantages for laboratory experiments. It is relatively easy to synthesize and is stable in aqueous solution. It is also non-toxic and has a low potential for side-effects. One limitation of N-(2-methoxyethyl)-N-methyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide is that it is not very soluble in organic solvents, which can make it difficult to use in certain experiments.
Future Directions
N-(2-methoxyethyl)-N-methyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide has a wide range of potential applications in scientific research. It could be used to develop new drugs for the treatment of psychiatric disorders, such as depression and anxiety. It could also be used to study the effects of drugs on the brain and to develop new treatments for neurological disorders. In addition, N-(2-methoxyethyl)-N-methyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide could be used to study the effects of environmental toxins on the brain and to develop new treatments for neurodegenerative diseases. Finally, N-(2-methoxyethyl)-N-methyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide could be used to study the effects of aging on the brain and to develop new treatments for age-related cognitive decline.
Synthesis Methods
N-(2-methoxyethyl)-N-methyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide can be synthesized by a number of different methods. The most common method is to react ethylenediamine with 2-methoxyethanol in aqueous solution in the presence of a base, such as sodium hydroxide. This reaction produces the desired product in high yield. Other methods, such as the reaction of ethylenediamine with 2-methoxyethanol in the presence of a strong acid, can also be used to produce N-(2-methoxyethyl)-N-methyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide.
Scientific Research Applications
N-(2-methoxyethyl)-N-methyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide is a useful compound in scientific research, particularly in the field of drug discovery and development. It has been used in a variety of experiments, including the synthesis of new pharmaceuticals, the study of enzyme activity, and the study of cell signaling pathways. It has also been used in the study of drug metabolism and pharmacokinetics.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-(2-methoxyethyl)-N-methyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide involves the reaction of 2-methoxyethylamine with 2,3-dihydro-1,4-benzodioxine-6-sulfonyl chloride in the presence of a base to form the desired product.", "Starting Materials": [ "2-methoxyethylamine", "2,3-dihydro-1,4-benzodioxine-6-sulfonyl chloride", "Base (e.g. triethylamine)" ], "Reaction": [ "Step 1: Dissolve 2,3-dihydro-1,4-benzodioxine-6-sulfonyl chloride in a suitable solvent (e.g. dichloromethane).", "Step 2: Add a base (e.g. triethylamine) to the solution and stir for a few minutes.", "Step 3: Slowly add 2-methoxyethylamine to the reaction mixture while stirring.", "Step 4: Allow the reaction to proceed at room temperature for several hours.", "Step 5: Quench the reaction by adding water and stirring for a few minutes.", "Step 6: Extract the product with a suitable organic solvent (e.g. ethyl acetate).", "Step 7: Purify the product by column chromatography or recrystallization." ] } | |
CAS RN |
2208923-86-6 |
Product Name |
N-(2-methoxyethyl)-N-methyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide |
Molecular Formula |
C12H17NO5S |
Molecular Weight |
287.3 |
Purity |
95 |
Origin of Product |
United States |
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